Acidic fibroblast growth factor intracellular-binding protein isoform a (169-179)
Description
Acidic fibroblast growth factor intracellular-binding protein (UniProt:O43427)
Scientific Research Applications
1. Molecular Organization and Chromosomal Localization
The acidic fibroblast growth factor (aFGF) intracellular binding protein (FIBP) is a nuclear protein potentially involved in aFGF's intracellular function. The human gene for FIBP spans over 5 kb, containing ten exons and nine introns, and is located on chromosome 11q13.1. Its promoter analysis shows a CpG island, indicating wide expression across tissues (Kolpakova, Frengen, Stokke, & Olsnes, 2000).
2. Intracellular Interaction with aFGF
aFGF intracellular binding protein (FIBP) interacts specifically with aFGF, suggesting a role in aFGF's mitogenic action. FIBP is hydrophilic, lacks a signal sequence, and associates post-translationally with microsomes, suggesting a significant role in the nucleus and with cytoplasmic membranes (Kolpakova, Wiedlocha, Stenmark, Klingenberg, Falnes, & Olsnes, 1998).
3. Genetic Variations and Syndromic Overgrowth
A study identified a homozygous nonsense variant in FIBP, associated with overgrowth, macrocephaly, retinal coloboma, and learning disabilities. This suggests FIBP's involvement in the FGF signaling pathway, potentially defining a new multiple congenital abnormalities (MCA) syndrome (Thauvin-Robinet, Duplomb-Jego, Limoge, et al., 2016).
4. Expression in Cardiac Myocytes
aFGF mRNA is expressed in cardiac myocytes, with the protein localized to the extracellular matrix. This indicates a role in cardiac development and disease, potentially influencing myocyte differentiation, proliferation, and vascular growth (Weiner & Swain, 1989).
5. Intracellular Binding Partners
Research identified ribosome-binding protein p34 as an intracellular partner for aFGF, suggesting a role in intracellular signaling. p34 interacts with aFGF's cytosolic domain, indicating a connection between aFGF and the endoplasmic reticulum (Skjerpen, Wesche, & Olsnes, 2002).
6. Role in Angiogenesis Signal Transduction
The FGF family, including aFGF, is involved in a broad range of developmental and pathophysiological processes, such as angiogenesis. aFGF lacks a signal sequence for secretion and can traffic to the nucleus, making its role in cellular processes and signaling pathways particularly significant (Friesel & Maciag, 1995).
properties
Product Name |
Acidic fibroblast growth factor intracellular-binding protein isoform a (169-179) |
|---|---|
sequence |
LARDYAAIVFF |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Acidic fibroblast growth factor intracellular-binding protein isoform a (169-179) |
Origin of Product |
United States |
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